Cas no 85391-54-4 (1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester)
85391-54-4 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester
CAS No:85391-54-4
MF:C26H42O4
MW:418.609288692474
CID:727340
PubChem ID:3020644
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester
- 2-O-(6-methyloctyl) 1-O-nonyl benzene-1,2-dicarboxylate
- 6-methyloctyl nonyl phthalate
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- Inchi: 1S/C26H42O4/c1-4-6-7-8-9-10-15-20-29-25(27)23-18-13-14-19-24(23)26(28)30-21-16-11-12-17-22(3)5-2/h13-14,18-19,22H,4-12,15-17,20-21H2,1-3H3
- InChI Key: IQEHDTICMJAPEW-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCCCCC)=O)CCCCCC(C)CC
Computed Properties
- Exact Mass: 418.308
- Monoisotopic Mass: 418.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 19
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.974
- Boiling Point: 420.4°C at 760 mmHg
- Flash Point: 224.6°C
- Refractive Index: 1.488
1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
85391-54-4 (1,2-Benzenedicarboxylicacid, 1-(6-methyloctyl) 2-nonyl ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
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